Cas no 1633-22-3 (tricyclo[8.2.2.2??]hexadeca-1(13),4(16),5,7(15),10(14),11-hexaene)

• Product Name: tricyclo[8.2.2.2??]hexadeca-1(13),4(16),5,7(15),10(14),11-hexaene
• CAS No: 1633-22-3
• MF: C₁₆H₁₆
• MW: 208.2982
• MDL: MFCD00003707
• CID: 41704
• PubChem ID: 74210
• Update Time: 2025-05-18

tricyclo[8.2.2.2??]hexadeca-1(13),4(16),5,7(15),10(14),11-hexaene Chemical and Physical Properties

Names and Identifiers

• [2,2]Paracyclophane
• Tricyclo[8,2,2,24,7]hexadeca-4,6,10,12,13,15-hexaene
• [2,2]-Paracyclophane
• (2,2)paracyclophane
• tricyclo(8.2.2.24,7)hexadeca-1(12),4,6,10,13,15)-hexaene
• (2,2)-Paracyclophane
• Di-p-xylylene
• [2.2]Paracyclophan
• [2,2]Paracylophan
• Parylene N
• 2,2-paracyclophane
• PARYLENE N ([2,2]paracyclophane)
• Dichloro[2,2]paracyclophane
• [2.2]Paracyclophane
• Tricyclo[8.2.2.24,7]Hexadeca-4,6,10,12(1),13,15-Hexaene
• Di-1,4-xylylene
• EINECS 216-644-2
• tetrahydro<2.2>paracyclophane
• Tricyclo[8.2.2.2(4,7)]hexadeca-4,6,10,12,13,15-hexaene
• Tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene
• PCF
• DI-P-XYLENE
• PLANYLENE N
• Paracyclophan
• Paracyclophane
• DI-PARA-XYLYLENE
• Dimer,Parylene N
• p-cyclophane
• Parylene N ,99%
• (2.2)Paracyclophane
• Cyclobis(benzene-1,4-dimethylene)
• (2.2)-Paracyclophane
• [2.2]-Paracyclophane
• 0I9PQB142O
• [2.2]paracylophan
• tricyclo
• tricyclo[8.2.2.2??]hexadeca-1(13),4(16),5,7(15),10(14),11-hexaene
• Parylene N Dimer
• [2.2] Paracyclophane
• Tricyclo[8.2.2.24,7]hexadeca-1(12),4,6,10,13,15-hexaene
• EN300-111823
• tricyclo[8.2.2.2,4,7]hexadeca-1(12),4,6,10,13,15-hexaene
• InChI=1/C16H16/c1-2-14-4-3-13(1)9-10-15-5-7-16(8-6-15)12-11-14/h1-8H,9-12H
• Tricyclo[8.2.2.24,6,10,12,13,15-hexaene
• Tricyclo(8.2.2.24,7)hexadeca-1(12),4,6,10,13,15-hexaene
• tricyclo[8.2.2.2~4,7~]hexadeca-4,6,10,12,13,15-hexaene
• (2.2)-P-CYCLOPHANE
• STL324933
• Tricyclo(8.2.2.24,7)hexadeca-4,6,10,12,13,15-hexaene
• NSC-91575
• (2.2)(1,4)CYCLOPHANE
• AS-15801
• F10672
• [2.2]Paracyclophane, 97%
• W-107955
• 1633-22-3
• DB-043558
• AB89907
• tricyclo[8.2.2.2~4,7~]hexadeca-1(12),4,6,10,13,15-hexaene
• NSC 91575
• P1165
• tricyclo[8.2.2.24,7]hexadeca-1(13),4,6,10(14),11,15-hexaene
• DTXSID9061835
• NSC91575
• 1,4(1,4)-dibenzenacyclohexaphane
• MFCD00003707
• PARYLENE DIMER
• 1,4-CARBOPHANE
• CS-W015206
• AKOS004909031
• SY018426
• UNII-0I9PQB142O
• NS00002946
• Tricyclo[8.2.2.2<4,7>]hexadeca-4,6,10,12,13,15-hexaene
• CHEMBL3278516

• MDL： MFCD00003707
• Inchi： 1S/C16H16/c1-2-14-4-3-13(1)9-10-15-5-7-16(8-6-15)12-11-14/h1-8H,9-12H2
• InChI Key： OOLUVSIJOMLOCB-UHFFFAOYSA-N
• SMILES： C1([H])([H])C2C([H])=C([H])C(=C([H])C=2[H])C([H])([H])C([H])([H])C2C([H])=C([H])C(=C([H])C=2[H])C1([H])[H]
• BRN： 1910888

Computed Properties

• Exact Mass: 208.12500
• Monoisotopic Mass: 208.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.0102 (estimate)
• Melting Point: 285-288 °C (lit.)
• Boiling Point: 320.7℃ at 760 mmHg
• Flash Point: 154℃
• Refractive Index: 1.5000 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: 3.57040
• Solubility: Insoluble in water

tricyclo[8.2.2.2??]hexadeca-1(13),4(16),5,7(15),10(14),11-hexaene Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 11-34
• Safety Instruction： S24/25; S45; S36/37/39; S26; S16
• RTECS：YD2404000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on tricyclo[8.2.2.2??]hexadeca-1(13),4(16),5,7(15),10(14),11-hexaene

Tricyclo[8.2.2.2??]hexadeca-1(13),4(16),5,7(15),10(14),11-hexaene: A Comprehensive Overview

Tricyclo[8.2.2.2??]hexadeca-1(13),4(16),5,7(15),10(14),11-hexaene, also known by its CAS number 1633-22-3, is a highly complex and intriguing organic compound with a unique tricyclic structure. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including materials science, pharmacology, and polymer chemistry. The compound's name itself is a testament to its structural complexity, with the "tricyclo" prefix indicating the presence of three interconnected rings, while the numbering system highlights the specific positions of double bonds within the molecule.

The structural uniqueness of this compound lies in its tricyclic framework, which consists of three fused rings arranged in a specific manner. This arrangement not only imparts stability to the molecule but also contributes to its versatile reactivity. Recent studies have shown that the compound's electronic properties are highly influenced by its conjugated double bonds, making it a promising candidate for use in advanced materials such as semiconductors and optoelectronic devices.

One of the most exciting developments involving tricyclo[8.2.2.2??]hexadeca-1(13),4(16),5,7(15),10(14),11-hexaene is its application in drug delivery systems. Researchers have found that the compound's ability to form stable complexes with other molecules can be leveraged to create targeted drug delivery vehicles. This breakthrough has opened new avenues for treating various diseases, including cancer and infectious disorders.

In addition to its medical applications, this compound has also shown potential in polymer chemistry. Its ability to act as a cross-linking agent has led to the development of novel polymer materials with enhanced mechanical and thermal properties. These materials are being explored for use in aerospace applications, where durability and resistance to extreme conditions are critical.

Recent advancements in synthetic chemistry have made it possible to produce tricyclo[8.2.2.2??]hexadeca-1(13),4(16),5,7(15),hexaene on an industrial scale, making it more accessible for research and commercial applications. The compound's synthesis involves a series of carefully controlled reactions that exploit its inherent reactivity while maintaining its structural integrity.

Moreover, computational studies have provided deeper insights into the electronic structure of this compound, revealing previously unknown interactions between its constituent atoms. These findings have not only enhanced our understanding of the compound's behavior but also paved the way for further innovations in its application.

In conclusion, tricyclo[8.2.hexaene is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure and versatile properties continue to inspire researchers worldwide, driving advancements that promise to benefit society in numerous ways.